Cas no 2171248-02-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• CAS No: 2171248-02-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6120913
• PubChem ID: 165822317
• Update Time: 2025-10-29

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-azabicyclo[2.2.2]octane-1-carboxylic acid
• 2171248-02-3
• EN300-1576698

• Inchi： 1S/C27H30N2O5/c1-17(14-24(30)29-15-18-10-12-27(29,13-11-18)25(31)32)28-26(33)34-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23H,10-16H2,1H3,(H,28,33)(H,31,32)/t17-,18?,27?/m0/s1
• InChI Key： NIMMHAPCXOTTBO-MLMAQJQUSA-N
• SMILES： OC(C12CCC(CN1C(C[C@H](C)NC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)CC2)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo2.2.2octane-1-carboxylic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2171248-02-3)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid, identified by its CAS number 2171248-02-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its intricate stereochemistry and functional groups, represents a promising candidate for further exploration in drug development, particularly in the realm of enzyme inhibition and molecular recognition.

The structural framework of this compound incorporates several key features that contribute to its potential biological activity. The presence of a bicyclo[2.2.2]octane core provides a rigid scaffold that can mimic the transition states of enzymatic reactions, making it an attractive scaffold for designing enzyme inhibitors. Additionally, the (9H-fluoren-9-yl)methoxycarbonyl group serves as a protecting group for the amino functionality, which can be later modified to introduce specific interactions with biological targets. The chiral center at the 3S position introduces stereoselectivity, which is crucial for achieving optimal pharmacological properties.

In recent years, there has been a growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to retain their biological activity while overcoming limitations such as poor oral bioavailability and susceptibility to proteolytic degradation. The compound in question embodies many principles of peptidomimetic design, combining structural rigidity with functional versatility. The butanoyl side chain and the azabicyclo[2.2.2]octane moiety contribute to steric hindrance, which can prevent unwanted side reactions and enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the inhibition of proteases, particularly those involved in pathological processes such as cancer and inflammation. Proteases play critical roles in various biological pathways, and their overactivity or misregulation is often associated with disease states. By designing molecules that specifically interact with these enzymes, researchers aim to develop novel therapeutic agents that can modulate these pathways effectively. The unique structural features of CAS No. 2171248-02-3 make it a promising candidate for such applications.

Recent studies have highlighted the importance of stereochemistry in drug design, demonstrating that small changes in molecular conformation can significantly impact biological activity. The 3S configuration at the chiral center in this compound is likely to play a crucial role in determining its binding interactions with biological targets. This stereochemical feature ensures that the molecule adopts a specific orientation when interacting with enzymes or receptors, thereby enhancing its efficacy and selectivity.

The (9H-fluoren-9-yl)methoxycarbonyl group not only provides structural stability but also offers opportunities for further derivatization. This protecting group can be removed under specific conditions to expose the amino functionality, allowing for subsequent modifications such as coupling with other pharmacophores or introducing additional functional groups tailored to specific biological targets. Such flexibility makes this compound a versatile building block for drug discovery efforts.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of identifying promising drug candidates from large libraries of compounds. The structural complexity of CAS No. 2171248-02-3 makes it an ideal candidate for computational studies aimed at predicting its binding mode and interactions with biological targets. These studies can provide valuable insights into how the molecule might behave within a cellular environment, guiding further optimization efforts.

In conclusion, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-azabicyclo[2.2.2]octane-1-carboxylic acid (CAS No. 2171248-02-3) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the bicyclo[2.2.2]octane core, the (9H-fluoren-9-yl)methoxycarbonyl group, and the chiral center at the 3S position, make it an attractive scaffold for designing enzyme inhibitors and peptidomimetics. Further research is warranted to fully explore its biological activity and therapeutic potential.